Cas no 101651-86-9 (Kasugamycin phosphate)

Kasugamycin phosphate structure
Kasugamycin phosphate structure
Product Name:Kasugamycin phosphate
CAS No:101651-86-9
MF:C14H28N3O13P
MW:477.358185768127
CID:893120
Update Time:2023-08-02

Kasugamycin phosphate Chemical and Physical Properties

Names and Identifiers

    • kasugamycin phosphate
    • 2-amino-2-[(2R,3S,5S,6R)-5-amino-2-methyl-6-[(2R,3S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyoxan-3-yl]iminoacetic acid,phosphoric acid
    • (2R,3S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl 2-amino-4-{[(1Z)-amino(carboxy)methylidene]amino}-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranoside
    • (2R,3S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl 2-amino-4-{[(Z)-amino(carboxy)methylidene]amino}-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranoside
    • D-chiro-Inositol, 3-O-(2-amino-4-((carboxyiminomethyl)amino)-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranosyl)-, phosphate
    • 2,3,4,5,6-Pentahydroxycyclohexyl 2-amino-4-{[amino(carboxy)methylidene]amino}-2,3,4,6-tetradeoxyhexopyranoside--phosphoric acid (1/1)
    • Kasugamycin phosphate
    • Inchi: 1S/C14H25N3O9.H3O4P/c1-3-5(17-12(16)13(23)24)2-4(15)14(25-3)26-11-9(21)7(19)6(18)8(20)10(11)22;1-5(2,3)4/h3-11,14,18-22H,2,15H2,1H3,(H2,16,17)(H,23,24);(H3,1,2,3,4)/t3-,4+,5+,6?,7+,8+,9-,10+,11?,14-;/m1./s1
    • InChI Key: RBXKKZZNSAFMKD-YZKQBBCCSA-N
    • SMILES: P(=O)(O)(O)O.O([C@@H]1[C@H](C[C@@H]([C@@H](C)O1)/N=C(/C(=O)O)\N)N)C1[C@H]([C@H](C([C@@H]([C@H]1O)O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 582
  • Topological Polar Surface Area: 299

Kasugamycin phosphate Security Information

  • Safety Term:x and NOx. See also KASUGAMYCIN; KASUGAMYCIN HYDROCHLORIDE; KASUGAMYCIN SULFATE."> Mildly toxic by ingestion and intravenous routes. When heated to decomposition it emits very toxic fumes of POx and NOx. See also KASUGAMYCIN; KASUGAMYCIN HYDROCHLORIDE; KASUGAMYCIN SULFATE.
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